Cas no 7387-98-6 (D-erythro-Chloramphenicol)

• Product Name: D-erythro-Chloramphenicol
• CAS No: 7387-98-6
• MF: C₁₁H₁₂Cl₂N₂O₅
• MW: 323.12938117981
• MDL: MFCD00083596
• CID: 565536
• PubChem ID: 146034
• Update Time: 2025-05-21

D-erythro-Chloramphenicol Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2-dichloro-N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-,[S-(R*,S*)]- (9CI)
• D-erythro-Chloramphenicol
• Acetamide,2,2-dichloro-N-[b-hydroxy-a-(hydroxymethyl)-p-nitrophenethyl]-,D-erythro- (8CI)
• D-erythro-(1S,2R)-1-p-Nitrophenyl-2-dichloroacetamido-1,3-propanediol
• Prestwick2_000031
• Prestwick0_000031
• 7387-98-6
• SCHEMBL4295048
• 2,2-bis(chloranyl)-N-[(1S,2R)-1-(4-nitrophenyl)-1,3-bis(oxidanyl)propan-2-yl]ethanamide
• A831163
• EN300-20599986
• D-erythro-2,2-Dichloro-N-[beta-hydroxy-alpha-(hydroxymethyl)-p-nitrophenethyl]-acetamide
• HMS1568G03
• Acetamide, 2,2-dichloro-N-(2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl)-, (S-(R*,S*))-
• DTXSID10224457
• Prestwick1_000031
• [S-(R*,S*)]-2,2-Dichloro-N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-acetamide
• SPBio_002042
• (S-(R*,S*))-2,2-Dichloro-N-(2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl)acetamide
• 2,2-dichloro-N-[(1S,2R)-1,3-dihydroxy-1-(4-nitrophenyl)propan-2-yl]acetamide
• [S-(R*,S*)]-2,2-Dichloro-N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-acetamide; D-erythro-2,2-Dichloro-N-[ss-hydroxy-a-(hydroxymethyl)-p-nitrophenethyl]-acetamide; D-erythro-(1S,2R)-1-p-Nitrophenyl-2-dichloroacetamido-1,3-propanediol
• G77911

• MDL： MFCD00083596
• Inchi： 1S/C11H12Cl2N2O5/c12-10(13)11(18)14-8(5-16)9(17)6-1-3-7(4-2-6)15(19)20/h1-4,8-10,16-17H,5H2,(H,14,18)/t8-,9+/m1/s1
• InChI Key： WIIZWVCIJKGZOK-BDAKNGLRSA-N
• SMILES： ClC(C(N[C@H](CO)[C@H](C1C=CC(=CC=1)[N+](=O)[O-])O)=O)Cl

Computed Properties

• Exact Mass: 322.0123269g/mol
• Monoisotopic Mass: 322.0123269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 115Ų

Additional information on D-erythro-Chloramphenicol

D-Erythro-Chloramphenicol: A Comprehensive Overview

D-Erythro-Chloramphenicol, with the CAS number 7387-98-6, is a well-known antibiotic that has been extensively studied for its efficacy in treating bacterial infections. This compound belongs to the group of chloramphenicol derivatives, which are known for their broad-spectrum activity against various pathogens. The name D-Erythro-Chloramphenicol is derived from its stereochemical configuration, specifically the erythro diastereomer of chloramphenicol. This distinction is crucial as it impacts the compound's pharmacokinetics and therapeutic effects.

Recent studies have highlighted the importance of understanding the stereochemistry of antibiotics like D-Erythro-Chloramphenicol to optimize their therapeutic potential. Researchers have explored the molecular mechanisms underlying its antibacterial activity, revealing that it primarily inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit. This mechanism is shared with other macrolide antibiotics, underscoring its role in disrupting essential cellular processes in pathogens.

The CAS number 7387-98-6 is a unique identifier assigned to D-Erythro-Chloramphenicol, ensuring its accurate identification and tracking in scientific literature and regulatory databases. This identifier is particularly useful in distinguishing it from other stereoisomers of chloramphenicol, such as the threo form, which may exhibit different pharmacological properties.

One of the most significant advancements in recent research involves the development of novel delivery systems for D-Erythro-Chloramphenicol. Scientists have explored nanotechnology-based approaches to enhance its bioavailability and reduce systemic toxicity. For instance, lipid nanoparticles and polymeric micelles have been investigated as potential carriers, enabling targeted delivery to infection sites while minimizing off-target effects.

Moreover, the application of computational chemistry has provided deeper insights into the molecular interactions of D-Erythro-Chloramphenicol with bacterial ribosomes. Advanced molecular modeling techniques have allowed researchers to predict binding affinities and identify potential resistance mechanisms. These findings are critical for developing strategies to combat emerging antibiotic resistance, a pressing global health concern.

Another area of interest is the comparative analysis of D-Erythro-Chloramphenicol with other antibiotics in terms of efficacy and safety profiles. Studies have shown that while it exhibits potent antibacterial activity, its use is often limited by concerns over bone marrow suppression and other adverse effects. However, ongoing research aims to mitigate these risks through optimized dosing regimens and combination therapies.

In conclusion, D-Erythro-Chloramphenicol (CAS No 7387-98-6) remains a valuable tool in antimicrobial therapy despite challenges related to resistance and toxicity. Its continued relevance underscores the importance of ongoing research into its mechanisms of action, delivery systems, and clinical applications. As new insights emerge from cutting-edge studies, this compound continues to play a pivotal role in addressing bacterial infections worldwide.